Cas no 7670-94-2 (Phosphonic acid, phenyl-, mono(1-methylethyl) ester)

Phosphonic acid, phenyl-, mono(1-methylethyl) ester structure
7670-94-2 structure
Product name:Phosphonic acid, phenyl-, mono(1-methylethyl) ester
CAS No:7670-94-2
MF:C9H13O3P
MW:199.16358
CID:537364
PubChem ID:71403458

Phosphonic acid, phenyl-, mono(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, phenyl-, mono(1-methylethyl) ester
    • phenyl(propan-2-yloxy)phosphinate
    • DTXSID20824366
    • Propan-2-yl phenylphosphonate
    • 7670-94-2
    • Inchi: InChI=1S/C9H13O3P/c1-8(2)12-13(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,10,11)/p-1
    • InChI Key: AMMLGNMMJIYCGG-UHFFFAOYSA-M
    • SMILES: CC(C)OP(=O)(C1=CC=CC=C1)[O-]

Computed Properties

  • Exact Mass: 199.05246
  • Monoisotopic Mass: 199.05240624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • PSA: 49.36

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